Cas no 68161-70-6 (5-Cyclohexylamino-1,3,4thiadiazole-2-thiol)
68161-70-6 structure
Product Name:5-Cyclohexylamino-1,3,4thiadiazole-2-thiol
CAS No:68161-70-6
MF:C8H13N3S2
MW:215.338918447495
MDL:MFCD00087298
CID:969324
PubChem ID:708403
Update Time:2025-09-23
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(cyclohexylamino)-1,3,4-thiadiazole-2(3H)-thione
- 5-(cyclohexylamino)-3H-1,3,4-thiadiazole-2-thione
- 5-CYCLOHEXYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL
- 5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol
- 5-cyclohexylamino-3H-[1,3,4]thiadiazole-2-thione
- Oprea1_401350
- EN300-03406
- Z56840055
- Maybridge1_007127
- MFCD00126030
- SCHEMBL10559799
- MLS003106333
- CCG-54765
- BS-29380
- 5-CYCLOHEXYLAMINO-1,3,4-THIADIAZOLE-2(3H)-THIONE
- SR-01000643837-1
- SMR001811275
- HMS561L21
- CHEMBL3187771
- AKOS000116438
- NSC150541
- NSC-150541
- 68161-70-6
- PALMATINECHLORIDEHYDRATE
- DTXSID60351747
- CS-0207012
- 5-Cyclohexylamino-1,3,4thiadiazole-2-thiol
-
- MDL: MFCD00087298
- Inchi: 1S/C8H13N3S2/c12-8-11-10-7(13-8)9-6-4-2-1-3-5-6/h6H,1-5H2,(H,9,10)(H,11,12)
- InChI Key: JOPULZODGGQCOM-UHFFFAOYSA-N
- SMILES: S1C(NN=C1NC1CCCCC1)=S
Computed Properties
- Exact Mass: 215.05500
- Monoisotopic Mass: 215.05508977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- PSA: 101.04000
- LogP: 3.01830
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C986130-10mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | C986130-25mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | C986130-50mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | C986130-100mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 100mg |
$144.00 | 2023-05-18 | ||
| abcr | AB317195-100 mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol; 95% |
68161-70-6 | 100 mg |
€178.00 | 2023-07-19 | ||
| abcr | AB317195-250 mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol; 95% |
68161-70-6 | 250 mg |
€314.00 | 2023-07-19 | ||
| Chemenu | CM450846-1g |
5-CYCLOHEXYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL |
68161-70-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-25116-0.05g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.05g |
$93.0 | 2023-02-14 | |
| Enamine | EN300-25116-0.1g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.1g |
$139.0 | 2023-02-14 | |
| Enamine | EN300-25116-0.25g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.25g |
$198.0 | 2023-02-14 |
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
68161-70-6 (5-Cyclohexylamino-1,3,4thiadiazole-2-thiol) Related Products
- 750608-54-9(5-(propan-2-yl)amino-1,3,4-thiadiazole-2-thiol)
- 66180-54-9(5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol)
- 55774-34-0(5-(ethylamino)-1,3,4-thiadiazole-2-thiol)
- 91780-33-5(5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol)
- 748776-50-3(5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol)
- 66962-52-5(5-(butylamino)-1,3,4-thiadiazole-2-thiol)
- 125908-44-3(5-(propylamino)-1,3,4-thiadiazole-2-thiol)
- 871497-69-7(5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol)
- 66180-50-5(5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol)
- 852400-37-4(5-(cyclopropylamino)-1,3,4-thiadiazole-2-thiol)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk